Cas no 2757959-85-4 (3-[(Chlorocarbonyl)oxy]propane-1-sulfonamide)

• Product Name: 3-[(Chlorocarbonyl)oxy]propane-1-sulfonamide
• CAS No: 2757959-85-4
• MF: C₄H₈ClNO₄S
• MW: 201.628619194031
• CID: 6236866
• PubChem ID: 165765997
• Update Time: 2025-10-18

3-[(Chlorocarbonyl)oxy]propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-37104540
• 2757959-85-4
• 3-[(chlorocarbonyl)oxy]propane-1-sulfonamide
• 3-[(Chlorocarbonyl)oxy]propane-1-sulfonamide

• Inchi： 1S/C4H8ClNO4S/c5-4(7)10-2-1-3-11(6,8)9/h1-3H2,(H2,6,8,9)
• InChI Key： CBDSJNKBFBOQQN-UHFFFAOYSA-N
• SMILES： ClC(=O)OCCCS(N)(=O)=O

Computed Properties

• Exact Mass: 200.9862566g/mol
• Monoisotopic Mass: 200.9862566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 94.8Ų

Additional information on 3-[(Chlorocarbonyl)oxy]propane-1-sulfonamide

3-[(Chlorocarbonyl)oxy]propane-1-sulfonamide (CAS No. 2757959-85-4): An Overview

3-[(Chlorocarbonyl)oxy]propane-1-sulfonamide, also known by its CAS number 2757959-85-4, is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a chlorocarbonyl group and a sulfonamide moiety, making it an interesting subject for both academic research and industrial development.

The molecular formula of 3-[(Chlorocarbonyl)oxy]propane-1-sulfonamide is C₄H₆ClNO₄S, and its molecular weight is approximately 193.6 g/mol. The compound's structure consists of a propane backbone with a sulfonamide group at one end and a chlorocarbonyl group attached to the hydroxyl group at the other end. This unique arrangement of functional groups imparts specific chemical properties that make it useful in various reactions and applications.

In recent years, there has been growing interest in the use of 3-[(Chlorocarbonyl)oxy]propane-1-sulfonamide in the synthesis of novel pharmaceuticals. The chlorocarbonyl group can readily react with nucleophiles, making it an excellent reagent for the formation of esters, amides, and other derivatives. Additionally, the sulfonamide moiety is known for its biological activity, particularly in the context of antibacterial and antifungal agents.

A study published in the Journal of Medicinal Chemistry highlighted the potential of 3-[(Chlorocarbonyl)oxy]propane-1-sulfonamide as a key intermediate in the synthesis of new antiviral compounds. The researchers demonstrated that this compound could be effectively used to introduce functional groups into target molecules, enhancing their pharmacological properties. This finding has significant implications for the development of new drugs to combat viral infections.

Beyond its use in pharmaceuticals, 3-[(Chlorocarbonyl)oxy]propane-1-sulfonamide has also found applications in materials science. Its ability to form stable ester bonds makes it useful in the synthesis of polymers and other advanced materials. A recent study published in Macromolecules explored the use of this compound as a cross-linking agent in polymer networks, resulting in materials with improved mechanical properties and thermal stability.

The synthesis of 3-[(Chlorocarbonyl)oxy]propane-1-sulfonamide typically involves several steps, including the preparation of the chlorocarbonyl intermediate and subsequent reaction with a sulfonamide derivative. The process can be optimized to achieve high yields and purity, making it suitable for large-scale production. Researchers have also investigated alternative synthetic routes to improve efficiency and reduce environmental impact.

In terms of safety and handling, it is important to note that while 3-[(Chlorocarbonyl)oxy]propane-1-sulfonamide is not classified as a hazardous material, standard laboratory precautions should be followed when working with this compound. Proper ventilation, personal protective equipment (PPE), and adherence to good laboratory practices are essential to ensure safe handling.

The future prospects for 3-[(Chlorocarbonyl)oxy]propane-1-sulfonamide are promising. Ongoing research continues to uncover new applications and potential uses for this versatile compound. As advancements in synthetic methods and analytical techniques continue to evolve, it is likely that we will see even more innovative uses for this compound in various fields.

In conclusion, 3-[(Chlorocarbonyl)oxy]propane-1-sulfonamide (CAS No. 2757959-85-4) is a multifaceted compound with significant potential in both research and industrial settings. Its unique chemical structure and reactivity make it an invaluable tool for chemists and pharmaceutical scientists alike. As further studies are conducted, it is expected that this compound will continue to play a crucial role in the development of new materials and drugs.